Cas no 54401-48-8 (2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-)
54401-48-8 structure
Product Name:2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-
CAS No:54401-48-8
MF:C17H16O4
MW:284.306545257568
CID:354695
PubChem ID:3094090
Update Time:2025-04-19
2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-
- 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- 54401-48-8
- DTXSID40389129
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- Inchi: 1S/C17H16O4/c1-20-13-6-3-12(4-7-13)5-9-16(18)15-11-14(21-2)8-10-17(15)19/h3-11,19H,1-2H3
- InChI Key: SXCVUHOMRYMCHH-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C(C(C=CC2C=CC(=CC=2)OC)=O)=C1)O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
54401-48-8 (2-Propen-1-one, 1-(2-hydroxy-5-methoxyphenyl)-3-(4-methoxyphenyl)-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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